Cas no 7463-65-2 ( )

• Product Name: &nbsp
• CAS No: 7463-65-2
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 979580
• PubChem ID: 346474
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-nitroquinoxalin-6-amine
• DTXSID70323713
• NSC404715
• 7463-65-2
• NSC-404715
•  

• Inchi： 1S/C8H6N4O2/c9-5-3-6-7(11-2-1-10-6)4-8(5)12(13)14/h1-4H,9H2
• InChI Key： MXDSPBQPCNBFKC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2C(C=C1N)=NC=CN=2)=O

Computed Properties

• Exact Mass: 190.04918
• Monoisotopic Mass: 190.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 425.6°C at 760 mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.759
• PSA: 94.94